Cas no 233-70-5 (Naphth[1,2-d]oxazole)

• Product Name: Naphth[1,2-d]oxazole
• CAS No: 233-70-5
• MF: C₁₁H₇NO
• MW: 169.179382562637
• CID: 238654
• PubChem ID: 3718558
• Update Time: 2025-04-19

Naphth[1,2-d]oxazole Chemical and Physical Properties

Names and Identifiers

• Naphth[1,2-d]oxazole
• benzo[e][1,3]benzoxazole
• 233-70-5
• WMUIZUWOEIQJEH-UHFFFAOYSA-N
• naphthoxazole
• SCHEMBL50811
• naphto[1,2-d]oxazoline
• DTXSID60395464

• Inchi： 1S/C11H7NO/c1-2-4-9-8(3-1)5-6-10-11(9)12-7-13-10/h1-7H
• InChI Key： WMUIZUWOEIQJEH-UHFFFAOYSA-N
• SMILES： O1C=NC2=C1C=CC1C=CC=CC=12

Computed Properties

• Exact Mass: 169.05281
• Monoisotopic Mass: 169.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes